N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-ethoxybenzamide

• IUPAC Name: 2-ethoxy-N-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C18H19N3O2S/c1-2-23-16-8-4-3-7-14(16)18(22)19-13-15(17-9-5-12-24-17)21-11-6-10-20-21/h3-12,15H,2,13H2,1H3,(H,19,22)
• InChI Key: OZCCCMHIKFYONO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC(C2=CC=CS2)N3C=CC=N3
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-ethoxybenzamide, also known as PTE, is a compound with potential therapeutic applications. In recent years, there has been growing interest in the synthesis, mechanism of action, and potential applications of PTE in scientific research.

Scientific Research Applications

Synthesis and Structural Analysis

• A study detailed the regioselective synthesis of 5-aminopyrazoles, showcasing methods that might be related to synthesizing compounds like N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-ethoxybenzamide. The reaction mechanism was explored, emphasizing the structural confirmation through NMR and X-ray analysis, indicating a foundational approach to synthesizing and analyzing similar complex molecules (Aly et al., 2017).

Chemical Reactivity and Derivative Formation

• Research on the reactivity of ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates to form pyran, pyridine, and pyridazine derivatives offers insights into the chemical behavior of similarly structured compounds, highlighting the potential for creating a variety of biologically active derivatives (Mohareb et al., 2004).

Coordination Complexes and Antioxidant Activity

• A study on the synthesis and characterization of Co(II) and Cu(II) coordination complexes from pyrazole-acetamide derivatives, including their antioxidant activities, reveals the compound's versatility in forming metal complexes with potential biological applications. These findings suggest avenues for the development of antioxidant agents based on similar chemical frameworks (Chkirate et al., 2019).

Antitumor Properties

• Research into polyfunctionally substituted heterocyclic compounds derived from similar thiophene and acetamide precursors has demonstrated significant antitumor activities. This suggests that N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-ethoxybenzamide and its derivatives could be explored for antitumor properties, offering a pathway for the development of new cancer therapies (Shams et al., 2010).

Pharmacological Activities

• The synthesis and pharmacological evaluation of novel substituted pyrazole derivatives have been reported, showing less toxicity and good anti-inflammatory activities. This research implies that structurally similar compounds like N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-ethoxybenzamide could also exhibit promising pharmacological properties, warranting further investigation into their potential therapeutic applications (Abdulla et al., 2014).